Cas no 928324-87-2 (5-[2-(Methylthio)phenyl]-1H-pyrrole-3-carbaldehyde)

• Product Name: 5-[2-(Methylthio)phenyl]-1H-pyrrole-3-carbaldehyde
• CAS No: 928324-87-2
• MF: C₁₂H₁₁NOS
• MW: 217.2868
• MDL: MFCD24611538
• CID: 4659959
• Update Time: 2020-03-23

5-[2-(Methylthio)phenyl]-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[2-(methylthio)phenyl]-1H-pyrrole-3-carbaldehyde
• 1H-Pyrrole-3-carboxaldehyde, 5-[2-(methylthio)phenyl]-
• JDDSIGXNGCMHMU-UHFFFAOYSA-N
• SY224748
• 5-[2-(Methylthio)phenyl]-1H-pyrrole-3-carbaldehyde

• MDL： MFCD24611538
• Inchi： 1S/C12H11NOS/c1-15-12-5-3-2-4-10(12)11-6-9(8-14)7-13-11/h2-8,13H,1H3
• InChI Key： JDDSIGXNGCMHMU-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=C1C1=C([H])C(C([H])=O)=C([H])N1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Topological Polar Surface Area: 58.2